Cas no 1001519-11-4 (ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate)

Ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ester functionality provides a versatile handle for further derivatization, enabling the introduction of additional structural motifs. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and steric profile. High purity grades are available to ensure reproducibility in research and industrial applications. Its stability under standard storage conditions further supports its use in synthetic workflows.

ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate structure

1001519-11-4 structure

Product Name:ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate

CAS No:1001519-11-4

MF:C₉H₁₁F₃N₂O₂

MW:236.191052675247

MDL:MFCD05667171

CID:3059677

PubChem ID:7018566

Update Time:2025-06-06

ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid ethyl ester
- ethyl 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 1001519-11-4
- ethyl 2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylate
- CS-0298240
- ethyl1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- EN300-230020
- 2-Ethyl-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester
- STK312868
- 2-ethyl-5-trifluoromethyl-2 h-pyrazole-3-carboxylic acid ethyl ester
- AKOS000311343
- DTXSID401187895
- MDL： MFCD05667171
- Inchi： 1S/C9H11F3N2O2/c1-3-14-6(8(15)16-4-2)5-7(13-14)9(10,11)12/h5H,3-4H2,1-2H3
- InChI Key： JXBLALWEXAHXNR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)N(CC)N=1)(F)F

Computed Properties

Exact Mass: 236.07726208Da
Monoisotopic Mass: 236.07726208Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 44.1Å²

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